Cas no 892745-25-4 (1-(2-ethylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(2-ethylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• CAS No: 892745-25-4
• MF: C₁₉H₁₈N₆O
• MW: 346.38582277298
• CID: 5422775
• Update Time: 2025-05-19

1-(2-ethylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethylphenyl)-5-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• 1-(2-ethylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C19H18N6O/c1-3-13-9-5-7-11-15(13)25-17(20)16(22-24-25)19-21-18(23-26-19)14-10-6-4-8-12(14)2/h4-11H,3,20H2,1-2H3
• InChI Key： WMMBJUFXGFLVJJ-UHFFFAOYSA-N
• SMILES： N1C(C2ON=C(C3=CC=CC=C3C)N=2)=C(N)N(C2=CC=CC=C2CC)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1-(2-ethylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

Comprehensive Analysis of 1-(2-ethylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 892745-25-4)

The compound 1-(2-ethylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 892745-25-4) is a structurally complex heterocyclic molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and materials science. This molecule features a unique combination of 1,2,4-oxadiazole and 1,2,3-triazole rings, which are known for their diverse biological activities and stability under various conditions. Researchers are particularly interested in its pharmacological properties, as these heterocycles are often found in drugs targeting inflammation, cancer, and infectious diseases.

One of the most searched questions in the field of organic chemistry is: "What are the synthetic routes for 1,2,4-oxadiazole derivatives?" The synthesis of 1-(2-ethylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine typically involves multi-step reactions, including cyclization and coupling processes. The 2-ethylphenyl and 2-methylphenyl substituents contribute to the molecule's lipophilicity, which is a critical factor in its bioavailability and interaction with biological targets. Recent studies have explored its potential as a kinase inhibitor, a hot topic in drug discovery due to the role of kinases in cellular signaling pathways.

In the context of AI-driven drug discovery, this compound has been flagged in computational screenings for its molecular docking potential. The 1,2,3-triazol-5-amine moiety, in particular, is a versatile pharmacophore that can form hydrogen bonds with target proteins, making it a valuable scaffold for structure-activity relationship (SAR) studies. Scientists are also investigating its photophysical properties, as oxadiazole derivatives are known for their fluorescence, which could be useful in developing bioimaging probes or OLED materials.

Another trending topic is the green chemistry approach to synthesizing such compounds. Researchers are optimizing protocols to reduce hazardous byproducts and improve yields for 1-(2-ethylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine. This aligns with the broader demand for sustainable synthetic methods, a frequently searched term in academic and industrial circles. The compound's stability under physiological conditions also makes it a candidate for prodrug development, another area of high interest in pharmaceutical research.

From a materials science perspective, the rigid oxadiazole-triazole backbone of this compound offers potential for designing high-performance polymers or coordination complexes with metals. Its thermal stability and electronic properties are under investigation for applications in organic electronics, a field that has seen exponential growth in recent years. The combination of 2-ethylphenyl and 2-methylphenyl groups may further tune its solubility and crystallinity, which are critical parameters for material performance.

In summary, 1-(2-ethylphenyl)-4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 892745-25-4) represents a multifaceted molecule with promising applications across chemistry and biology. Its structural features align with several cutting-edge research trends, including targeted drug delivery, molecular imaging, and smart materials. As synthetic methodologies advance and computational tools become more sophisticated, this compound is likely to remain a focal point for interdisciplinary studies.